Cas no 1547107-80-1 (2-(4-Chloro-2-methylphenyl)butanoic acid)

• Product Name: 2-(4-Chloro-2-methylphenyl)butanoic acid
• CAS No: 1547107-80-1
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5706304
• PubChem ID: 83821222
• Update Time: 2025-10-05

2-(4-Chloro-2-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138899
• 2-(4-chloro-2-methylphenyl)butanoicacid
• 2-(4-chloro-2-methylphenyl)butanoic acid
• 1547107-80-1
• Benzeneacetic acid, 4-chloro-α-ethyl-2-methyl-
• 2-(4-Chloro-2-methylphenyl)butanoic acid

• Inchi： 1S/C11H13ClO2/c1-3-9(11(13)14)10-5-4-8(12)6-7(10)2/h4-6,9H,3H2,1-2H3,(H,13,14)
• InChI Key： GTMRPDQQLNFCBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 333.0±27.0 °C(Predicted)
• pka: 4.22±0.10(Predicted)

Additional information on 2-(4-Chloro-2-methylphenyl)butanoic acid

2-(4-Chloro-2-methylphenyl)butanoic acid (CAS No. 1547107-80-1): An Overview of Its Properties, Applications, and Recent Research

2-(4-Chloro-2-methylphenyl)butanoic acid (CAS No. 1547107-80-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chloro-2-methylphenylbutyric acid, is characterized by its unique chemical structure, which includes a substituted phenyl ring and a butanoic acid moiety. The combination of these functional groups endows the compound with a range of interesting properties that make it a valuable candidate for various applications.

The chemical structure of 2-(4-Chloro-2-methylphenyl)butanoic acid can be represented as C₁₁H₁₃ClO₂. The presence of the chlorine atom and the methyl group on the phenyl ring contributes to its lipophilicity, while the carboxylic acid group imparts acidic properties. These characteristics make it an attractive molecule for studies in drug design and development.

In recent years, 2-(4-Chloro-2-methylphenyl)butanoic acid has been extensively studied for its potential therapeutic applications. One notable area of research is its role as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The lipophilic nature of 2-(4-Chloro-2-methylphenyl)butanoic acid allows it to cross biological membranes more easily, enhancing its bioavailability and potentially improving the efficacy of the active metabolite.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the use of 2-(4-Chloro-2-methylphenyl)butanoic acid as a prodrug for treating neurodegenerative diseases. The researchers found that the compound was effectively converted into its active form in vivo, demonstrating improved brain penetration and sustained therapeutic effects. This finding highlights the potential of 2-(4-Chloro-2-methylphenyl)butanoic acid in developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its use as a prodrug, 2-(4-Chloro-2-methylphenyl)butanoic acid has also shown promise in other areas of medicinal chemistry. For instance, it has been explored as a ligand for various receptors and enzymes. A study published in the Bioorganic & Medicinal Chemistry Letters in 2021 examined the interaction of 2-(4-Chloro-2-methylphenyl)butanoic acid with G-protein-coupled receptors (GPCRs). The results indicated that the compound exhibited selective binding to specific GPCRs, suggesting its potential as a lead molecule for developing receptor-targeted therapies.

The synthetic routes for preparing 2-(4-Chloro-2-methylphenyl)butanoic acid have been well-documented in the literature. One common method involves the reaction of 4-chloro-2-methylbenzaldehyde with butyric acid or its derivatives, followed by reduction and subsequent oxidation steps. This multi-step process allows for high yields and purity, making it suitable for large-scale production in industrial settings.

In addition to its therapeutic applications, 2-(4-Chloro-2-methylphenyl)butanoic acid has also been studied for its potential use in agrochemicals. Research published in the Pest Management Science journal in 2020 explored the insecticidal properties of this compound. The study found that 2-(4-Chloro-2-methylphenyl)butanoic acid exhibited significant activity against several common agricultural pests, suggesting its potential as an environmentally friendly alternative to conventional pesticides.

The safety profile of 2-(4-Chloro-2-methylphenyl)butanoic acid is another important aspect that has been investigated. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical trials. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 2-(4-Chloro-2-methylphenyl)butanoic acid (CAS No. 1547107-80-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceuticals, and agrochemicals. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and applications, it is likely that this compound will play an increasingly important role in advancing various fields of science and technology.